1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• IUPAC Name: 1-[3-[benzyl(propan-2-yl)amino]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C17H25ClN2O/c1-14(2)20(12-15-7-4-3-5-8-15)16-9-6-10-19(13-16)17(21)11-18/h3-5,7-8,14,16H,6,9-13H2,1-2H3
• InChI Key: PSPNCTSAXGAREY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CCl
• Molecular Formula: C17H25ClN2O
• Molecular Weight: 308.8 g/mol

Description

1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone (CAS: 1354016-76-4) is a piperidine-derived compound featuring a benzyl-isopropyl-amino substituent at the 3-position of the piperidine ring and a 2-chloroethanone group at the 1-position. Its molecular formula is C₁₇H₂₅ClN₂O, with a molecular weight of 308.85 g/mol . The stereochemistry of the piperidine ring is specified as (S)-configuration at the 3-position, which may influence its biological activity and binding properties .

Preparation Methods

The synthesis of 1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors such as 1,5-diamines.

Introduction of the Benzyl-Isopropyl-Amino Group: This step involves the alkylation of the piperidine ring with benzyl and isopropyl groups using suitable alkylating agents.

Attachment of the Chloro-Ethanone Moiety:

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and catalysts, to achieve higher yields and purity of the final product.

Chemical Reactions Analysis

1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using reducing agents like lithium aluminum hydride can convert the chloro-ethanone moiety to alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chloro-ethanone group, leading to the formation of various derivatives depending on the nucleophile used.

Common reagents and conditions for these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations.

Scientific Research Applications

1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone has found applications in several scientific research areas:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs targeting specific biological pathways.

Industry: It is utilized in the production of specialty chemicals and as a building block in the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit or activate certain enzymes involved in metabolic pathways, leading to changes in cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Molecular Formula : C₁₆H₂₃ClN₂O
• Molar Mass : 294.82 g/mol
• Key Difference: Replacement of the isopropyl group with ethyl reduces steric bulk and molecular weight by ~14 g/mol.

1-[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Molecular Formula : C₁₇H₂₃ClN₂O
• Molar Mass : 306.83 g/mol
• Key Difference : Cyclopropyl substitution introduces rigidity due to the strained three-membered ring. This may enhance binding specificity to certain targets compared to the flexible isopropyl group.

1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• Molecular Formula : C₁₆H₂₃ClN₂O
• Molar Mass : 294.82 g/mol

Positional Isomerism on the Piperidine Ring

1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• Key Difference: Substituent placement at the 2-position (vs. 3-position) alters the spatial orientation of the benzyl-isopropyl-amino group, which could disrupt interactions with target binding pockets .

1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Key Difference : Substitution at the 4-position may lead to distinct conformational puckering of the piperidine ring, as defined by Cremer-Pople coordinates . This could influence solubility and membrane permeability .

Functional Group Modifications

N-[2-(Benzyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide

• Key Difference: Replacement of the piperidine ring with cyclohexyl and substitution of the ketone with an acetamide group.

Stereochemical Variations

The (S)-configuration in the target compound contrasts with analogs lacking stereochemical specificity (e.g., and ). Enantiomeric purity is critical in drug design, as seen in the enhanced activity of (S)-tolperisone derivatives .

Research Findings and Implications

• Synthetic Challenges : The discontinuation of the target compound () and its analogs (e.g., ) may reflect synthetic hurdles, such as low yields in Favorskii-like rearrangements (as described in ) or instability of α-chloro ketone intermediates.
• Ethyl/methyl groups offer a balance between solubility and receptor engagement .
• Conformational Analysis: Piperidine puckering, quantified via Cremer-Pople coordinates (), varies with substituent position (2-, 3-, or 4-), affecting binding to planar or non-planar targets .

Biological Activity

1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone, commonly referred to by its chemical structure, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by a complex structure that includes a piperidine ring and various functional groups, which may enhance its interaction with biological targets.

• IUPAC Name: 1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloroethanone
• CAS Number: 1353988-55-2
• Molecular Formula: C18H27ClN2O
• Molecular Weight: 320.88 g/mol

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes in the body. The presence of the benzyl and isopropyl amino groups allows the compound to mimic endogenous ligands, potentially modulating neurotransmitter systems or other biochemical pathways.

Potential Targets:

• Neurotransmitter Receptors: The compound may act on various receptors, influencing neurotransmission and potentially affecting conditions such as anxiety or depression.
• Enzymatic Inhibition: It has been suggested that the compound could inhibit certain enzymes related to neurological disorders, although detailed studies are still required.

Anticancer Activity

Research indicates that derivatives of piperidine compounds, including 1-[3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone, show promise in cancer therapy. For instance, studies have demonstrated that certain piperidine derivatives exhibit cytotoxic effects against various cancer cell lines, including those from lung and breast cancers.

Table 1: Cytotoxicity of Piperidine Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound A	FaDu (hypopharyngeal)	15
Compound B	MCF7 (breast)	20
Compound C	A549 (lung)	10

Neuroprotective Effects

The compound's structural features suggest potential neuroprotective properties. Studies have indicated that similar compounds can inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in neurodegenerative diseases like Alzheimer’s.

Table 2: Enzyme Inhibition Studies

Compound	Enzyme Target	IC50 (µM)	Reference
Compound D	AChE	25
Compound E	BuChE	30

Study on Anticancer Properties

A study published in a peer-reviewed journal investigated the anticancer properties of several piperidine derivatives, including our target compound. The results indicated that these compounds could induce apoptosis in cancer cells through the activation of specific pathways related to cell survival and proliferation.

"The introduction of piperidine moieties significantly enhanced the cytotoxic effects against tumor cells compared to non-piperidine analogs" .

Study on Neuroprotective Effects

In another research effort, the neuroprotective effects of piperidine derivatives were evaluated in models of Alzheimer’s disease. The findings suggested that these compounds could reduce amyloid-beta aggregation, a hallmark of Alzheimer’s pathology.

"Piperidine derivatives demonstrated significant inhibition of amyloid-beta aggregation, indicating their potential as therapeutic agents for Alzheimer's disease" .